Cas no 1019009-79-0 (3-(4-Chloro-3-fluorophenyl)-1H-pyrazole)

• Product Name: 3-(4-Chloro-3-fluorophenyl)-1H-pyrazole
• CAS No: 1019009-79-0
• MF: C₉H₆ClFN₂
• MW: 196.60874414444
• MDL: MFCD01569518
• CID: 5606976
• PubChem ID: 55283047
• Update Time: 2025-05-25

3-(4-Chloro-3-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(4-chloro-3-fluorophenyl)-
• EN300-842985
• 5-(4-chloro-3-fluorophenyl)-1H-pyrazole
• 3-(4-chloro-3-fluorophenyl)-1h-pyrazole
• AKOS006344999
• 1019009-79-0
• 3-(4-Chloro-3-fluorophenyl)-1H-pyrazole

• MDL： MFCD01569518
• Inchi： 1S/C9H6ClFN2/c10-7-2-1-6(5-8(7)11)9-3-4-12-13-9/h1-5H,(H,12,13)
• InChI Key： APAVURNMBHMJQI-UHFFFAOYSA-N
• SMILES： N1C=CC(C2=CC=C(Cl)C(F)=C2)=N1

Computed Properties

• Exact Mass: 196.0203541g/mol
• Monoisotopic Mass: 196.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 369.5±27.0 °C(Predicted)
• pka: 12.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Chloro-3-fluorophenyl)-1H-pyrazole

3-(4-Chloro-3-fluorophenyl)-1H-pyrazole: A Comprehensive Overview

The compound 3-(4-Chloro-3-fluorophenyl)-1H-pyrazole (CAS No. 1019009-79-0) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrazole family, which is a five-membered ring consisting of two adjacent nitrogen atoms. The presence of a fluorine and chlorine substituent on the phenyl ring introduces unique electronic and steric properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The 4-chloro-3-fluorophenyl substituent enhances the compound's ability to interact with biological targets, such as protein kinases, due to its electron-withdrawing effects. This makes 3-(4-Chloro-3-fluorophenyl)-1H-pyrazole a valuable intermediate in the synthesis of bioactive molecules.

In the realm of materials science, pyrazole-based compounds have been explored for their potential in optoelectronic devices. The heterocyclic structure of 3-(4-Chloro-3-fluorophenyl)-1H-pyrazole allows for strong π-conjugation, which is essential for achieving desirable electronic properties in materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into polymer frameworks can significantly improve charge transport characteristics.

The synthesis of 3-(4-Chloro-3-fluorophenyl)-1H-pyrazole typically involves a multi-step process, including nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has emerged as a promising approach for constructing the phenyl-pyrazole linkage.

From an environmental standpoint, understanding the fate and toxicity of pyrazole derivatives is crucial for their safe application. Studies have shown that 3-(4-Chloro-3-fluorophenyl)-1H-pyrazole exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to assess its long-term impact on aquatic ecosystems.

In conclusion, 3-(4-Chloro-3-fluorophenyl)-1H-pyrazole (CAS No. 1019009-79-0) stands as a testament to the versatility of pyrazole derivatives in modern chemistry. Its unique structural features and diverse applications underscore its importance as a research tool and industrial material. As scientific advancements continue to unfold, this compound is likely to find new roles in drug development, materials science, and beyond.